Cas no 1261891-17-1 (3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid)

• Product Name: 3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid
• CAS No: 1261891-17-1
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD18320151
• CID: 2761601
• PubChem ID: 53226063
• Update Time: 2025-06-15

3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-CYANO-2-FLUOROPHENYL)-2-METHYLBENZOIC ACID
• 1261891-17-1
• MFCD18320151
• 5'-Cyano-2'-fluoro-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid, 95%
• DTXSID20689795
• 3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid

• MDL： MFCD18320151
• Inchi： 1S/C15H10FNO2/c1-9-11(3-2-4-12(9)15(18)19)13-7-10(8-17)5-6-14(13)16/h2-7H,1H3,(H,18,19)
• InChI Key： WXOOIUDPUFMPQA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 255.06955672Da
• Monoisotopic Mass: 255.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid

Introduction to 3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic Acid (CAS No. 1261891-17-1)

3-(5-Cyano-2-fluorophenyl)-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261891-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif, combining a fluorine atom and a cyano group on a phenyl ring with a methyl-substituted benzoic acid backbone. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by its aromaticity and functional groups, contributes to its potential biological activity. The presence of a fluorine atom is particularly noteworthy, as fluorine substitution in pharmaceuticals often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. Similarly, the cyano group introduces a polar character, influencing solubility and reactivity. These features make 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid a versatile scaffold for drug design.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The benzoic acid scaffold is well-documented for its role in medicinal chemistry due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid may confer selectivity for certain enzymes or receptors, making it an attractive lead compound for further investigation.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research suggests that benzoic acid derivatives can interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the synthesis of pro-inflammatory mediators like prostaglandins. The unique combination of substituents in 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid may allow it to selectively inhibit COX-2 without affecting COX-1, thereby reducing side effects associated with non-selective inhibitors.

Furthermore, the fluoro and cyano groups may enhance the compound’s bioavailability by improving its pharmacokinetic properties. Fluorine substitution is known to increase binding affinity to target proteins, while the cyano group can contribute to metabolic stability by resisting hydrolysis. These attributes are critical for designing drugs with prolonged half-lives and improved therapeutic efficacy.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening methods have been employed to identify novel scaffolds like 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid that exhibit promising interactions with disease-relevant targets. Molecular docking studies have shown that this compound can bind effectively to active sites of enzymes such as kinases and proteases, which are overexpressed in certain cancers.

The synthesis of 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include halogenation of the phenyl ring followed by nucleophilic substitution with a cyano group. The introduction of the methyl group at the 2-position further refines the molecular structure, enhancing its pharmacological profile. Optimizing these synthetic routes is crucial for large-scale production and subsequent preclinical testing.

In preclinical studies, 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid has demonstrated potential as an anti-inflammatory agent in cell-based assays. In vitro experiments have revealed dose-dependent inhibition of inflammatory cytokine production, suggesting its ability to modulate immune responses. Additionally, preliminary animal models have shown reductions in acute inflammation without significant toxicity, indicating a favorable safety profile.

The compound’s structural similarity to known pharmaceuticals also provides insights into its mechanism of action. For instance, analogs with similar benzoic acid derivatives have been investigated for their role in pain management and neuroprotection. By leveraging these existing precedents, researchers can accelerate the development process for 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid, potentially identifying new therapeutic applications through structural modifications.

Future directions in research may focus on exploring the compound’s efficacy in vivo and optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. Investigating its interactions with specific protein targets will provide further insights into its biological pathways and potential therapeutic uses. Additionally, exploring formulations that enhance oral bioavailability or tissue penetration could expand its clinical applicability.

The growing emphasis on personalized medicine also presents opportunities for utilizing 3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid as a building block for customized drug regimens. By integrating genomics and proteomics data, researchers can identify patient subpopulations that may benefit most from this compound’s unique properties.

In conclusion,3-(5-cyano-2-fluorophenyl)-2-methylbenzoic acid (CAS No. 1261891-17-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features—comprising a benzoic acid backbone with fluorine and cyano substituents—make it well-suited for modulating inflammatory pathways and other disease-related processes. With ongoing advancements in synthetic chemistry and computational modeling, this compound holds significant potential as a lead molecule for novel therapeutics targeting various human diseases.